Cas no 787590-67-4 (Imidazo[1,2-a]pyrazin-8-amine, 3-phenyl-N-(phenylmethyl)-)

• Product Name: Imidazo[1,2-a]pyrazin-8-amine, 3-phenyl-N-(phenylmethyl)-
• CAS No: 787590-67-4
• MF: C₁₉H₁₆N₄
• MW: 300.3571434021
• CID: 533982
• PubChem ID: 11220324
• Update Time: 2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, 3-phenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-8-amine, 3-phenyl-N-(phenylmethyl)-
• N-benzyl-3-phenylimidazo[1,2-a]pyrazin-8-amine
• DTXSID20459218
• SCHEMBL5411598
• 787590-67-4

• Inchi： 1S/C19H16N4/c1-3-7-15(8-4-1)13-21-18-19-22-14-17(23(19)12-11-20-18)16-9-5-2-6-10-16/h1-12,14H,13H2,(H,20,21)
• InChI Key： HQLCFIDGPMJYLI-UHFFFAOYSA-N
• SMILES： N12C=CN=C(C1=NC=C2C1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.137496527g/mol
• Monoisotopic Mass: 300.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.2Ų